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Compound of Interest

Compound Name: 5-[2-(Benzyloxy)phenyl]indoline

Cat. No.: B13922896 Get Quote

Part 1: Technical Hazard Assessment
Status: Hazardous Chemical Waste Primary Hazard Class: Irritant / Potential Sensitizer RCRA

Classification: Non-listed; regulated by characteristic (Ignitability/Toxicity).

To ensure scientific integrity, we treat this compound based on its reactive functional groups:

Indoline Core (Secondary Amine): Indolines are electron-rich secondary amines.[1] They are

susceptible to oxidation (converting to indoles) and can act as weak bases. They are

potential skin and eye irritants and may possess acute oral toxicity.[2]

Benzyloxy Group (Ether): Adds significant lipophilicity and combustibility. It is generally stable

but contributes to the organic carbon load, necessitating incineration.

Critical Incompatibility:

Strong Oxidizers: (e.g., Nitric acid, Peroxides, Permanganates). Contact may induce rapid

oxidation or exothermic reactions.

Strong Acids: Will protonate the indoline nitrogen, increasing solubility in aqueous acid but

potentially generating heat.

Part 2: Disposal Decision Logic (Flowchart)
The following decision tree dictates the disposal path based on the physical state of the waste.
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Figure 1: Decision logic for segregating indoline-based waste streams to ensure regulatory

compliance and safety.

Part 3: Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Compound)
Applicability: Expired stocks, degraded samples, or excess synthesis product.

Containment: Transfer the solid into a screw-cap glass vial or a high-density polyethylene

(HDPE) wide-mouth bottle.
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Labeling: Apply a hazardous waste tag immediately.

Chemical Name: Write fully: "5-[2-(Benzyloxy)phenyl]indoline". Do not use abbreviations

or notebook codes.

Hazard Checkbox: Mark "Toxic" and "Irritant".

Secondary Containment: Place the sealed container into a clear plastic Ziploc bag to prevent

contamination of the outer container during transport.

Storage: Store in the Solid Waste Drum designated for organic solids.

Caution: Do not commingle with oxidizer solids (e.g., solid nitrates).

Protocol B: Liquid Waste (Solutions)
Applicability: Reaction mixtures, HPLC effluent, or mother liquors.

Solvent Identification: Determine the primary solvent.

If Halogenated (DCM, Chloroform): Segregate into Halogenated Waste.

If Non-Halogenated (Methanol, Acetone, Ethyl Acetate):[3] Segregate into Non-

Halogenated Organic Waste.

Concentration Check: If the concentration of the indoline derivative is >5%, note this on the

tag as a "High Concentration Organic Amine."

Pouring: Use a funnel to prevent spills. Do not overfill the waste carboy (leave 10%

headspace).

Rinsing: Rinse the original vessel with a small volume of compatible solvent and add the

rinse to the waste container.

Protocol C: Contaminated Debris
Applicability: Syringes, gloves (Nitrile), weigh boats, and paper towels.
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Sharps: Syringes/Needles contaminated with the compound must go into a Puncture-Proof

Bio/Chem Sharps Container.[1]

Soft Debris: Place gloves and paper towels into a double-lined clear hazardous waste bag.

Sealing: Zip-tie or tape the bag closed before placing it in the laboratory's central solid waste

drum.

Part 4: Safety & Emergency Response
Personal Protective Equipment (PPE)

Gloves: Nitrile rubber (0.11 mm minimum thickness) provides adequate splash protection.[1]

Double-glove if handling solutions >100 mM.[1]

Eye Protection: Chemical splash goggles (ANSI Z87.1) are required; safety glasses are

insufficient for liquid handling.

Respiratory: If handling fine powder outside a fume hood, use an N95 respirator or P100

filter to prevent inhalation of amine dust.

Spill Cleanup Procedure
Isolate: Evacuate the immediate area and post "Do Not Enter" signage.

Neutralize/Absorb:

Solids: Cover with wet paper towels (to prevent dust) and wipe up.

Liquids: Use a universal organic absorbent (vermiculite or charcoal pads).

Decontaminate: Clean the surface with a 10% dilute acetic acid solution (to solubilize the

amine) followed by soap and water.

Disposal: All cleanup materials must be treated as Solid Hazardous Waste (Protocol C).

Part 5: Quantitative Data Summary
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Property Value / Classification Operational Implication

Molecular Weight ~301.38 g/mol
Non-volatile solid; dust hazard.

[1]

Solubility
Low in water; High in DMSO,

DCM
Do not dispose of down drain.

Acidity (pKa) ~5 (Indoline N)
Weak base; soluble in dilute

acids.[1]

Flammability Combustible (Organic)
Keep away from open

flame/heat.

Incompatibility Oxidizers, Acid Chlorides Segregate storage.[4]

Part 6: Regulatory Compliance (US Focus)
EPA Waste Code: This specific compound is not P-listed or U-listed.[1] It is classified as a

Characteristic Waste if it exhibits ignitability (D001) due to the solvent it is dissolved in.

Drain Disposal:STRICTLY PROHIBITED. The benzyloxy group renders the compound toxic

to aquatic life and difficult for water treatment plants to degrade.

Final Destruction: The standard industry method for this class of compound is High-

Temperature Incineration at a licensed TSDF (Treatment, Storage, and Disposal Facility).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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Phone: (601) 213-4426
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